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Compound of Interest

Compound Name: Tetrabromophenol blue

CAS No.: 4430-25-5

Cat. No.: B1205227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Tetrabromophenol blue powder (CAS No. 4430-25-5). It is intended to serve as a crucial

resource for laboratory personnel and professionals in the field of drug development to ensure

safe usage and mitigate potential risks.

Chemical Identification and Properties
Tetrabromophenol blue, despite its common name, is primarily an octabromo-derivative. It is

crucial to use the CAS number for accurate identification.

Table 1: Physical and Chemical Properties of Tetrabromophenol Blue
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Property Value Reference

CAS Number 4430-25-5 [1][2][3][4]

Molecular Formula C₁₉H₆Br₈O₅S [5]

Molecular Weight 985.5 g/mol [5]

Appearance
White to light yellow or light

orange crystalline powder
[3][4]

Melting Point 204 °C (decomposes) [1][3]

Solubility Insoluble in water [6]

logP (octanol/water) 8.8 (estimated) [6]

Hazard Identification and GHS Classification
Tetrabromophenol blue is classified as a hazardous substance. Adherence to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory.

Table 2: GHS Hazard Classification for Tetrabromophenol Blue
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Serious Eye

Damage/Eye

Irritation

1

H318: Causes

serious eye

damage

Corrosion Danger

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation

Exclamation

Mark
Warning

Reproductive

Toxicity
2

H361: Suspected

of damaging

fertility or the

unborn child

Health Hazard Warning

Specific Target

Organ Toxicity

(Repeated

Exposure)

2

H373: May

cause damage to

organs through

prolonged or

repeated

exposure

Health Hazard Warning

Hazardous to the

Aquatic

Environment

(Long-term)

3

H412: Harmful to

aquatic life with

long lasting

effects

None None

Data sourced from multiple safety data sheets.[1][2][3][5]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

integrity of the chemical.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[2]
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Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or

other protective clothing to prevent skin contact.[2]

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,

use a NIOSH-approved particulate respirator.[2]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[2]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the powder is handled.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. If irritation persists, seek medical attention.[3]

After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2]
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After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon monoxide,

carbon dioxide, hydrogen bromide, and sulfur oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid

breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled powder and place it in a suitable container

for disposal. Avoid generating dust.

Experimental Protocols for Toxicological
Assessment
The safety of Tetrabromophenol blue has been assessed using standardized OECD

guidelines. Below are summaries of the methodologies for key toxicological studies.

OECD Guideline 414: Prenatal Developmental Toxicity
Study
This study is designed to provide information on the potential effects of prenatal exposure to a

substance on the pregnant animal and the developing organism.[7][8][9][10]

Test System: Typically conducted in pregnant rats or rabbits.
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Administration: The test substance is administered orally via gavage to pregnant females,

usually from the time of implantation to the day before cesarean section.

Dosage: At least three dose levels and a concurrent control group are used.

Observations:

Maternal: Daily clinical observations, body weight, and food consumption are recorded. A

full necropsy is performed on all adult animals.

Fetal: The uterus and its contents are examined for the number of corpora lutea,

implantations, resorptions, and live and dead fetuses. Fetuses are weighed and examined

for external, visceral, and skeletal abnormalities.

Endpoint: The study aims to determine the No-Observed-Adverse-Effect Level (NOAEL) for

both maternal and developmental toxicity.

OECD Guideline 428: Skin Absorption: In Vitro Method
This guideline details an in vitro method for assessing the percutaneous absorption of a

substance using excised skin in a diffusion cell system.[11][12][13][14]

Test System: Excised skin (human or animal) is mounted in a Franz diffusion cell, which

consists of a donor and a receptor chamber.

Procedure:

The test substance, typically in a relevant formulation, is applied to the outer surface of the

skin in the donor chamber.

The receptor chamber is filled with a suitable receptor fluid (e.g., phosphate-buffered

saline) that is maintained at a constant temperature (around 32°C) to mimic physiological

conditions.

Samples of the receptor fluid are collected at predetermined time intervals over a specified

period (e.g., 24 hours).
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Analysis: The collected samples are analyzed using a suitable analytical method (e.g.,

HPLC, LC-MS/MS) to quantify the amount of the substance that has permeated the skin.

Endpoint: The results provide data on the rate and extent of skin absorption of the test

substance.

Visualized Workflow
The following diagram illustrates the logical workflow for the safe handling and response to

incidents involving Tetrabromophenol blue powder.
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Workflow for Safe Handling of Tetrabromophenol Blue Powder
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Click to download full resolution via product page

Caption: Safe handling and incident response workflow for Tetrabromophenol blue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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